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Compound of Interest

Compound Name: Ethyl 5-oxo-5-(4-pyridyl)valerate

Cat. No.: B1327841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information on Ethyl 5-oxo-5-(4-
pyridyl)valerate. Due to a significant lack of detailed experimental and biological data in the

scientific literature and public databases, this guide provides a foundational overview rather

than an in-depth technical whitepaper. The experimental protocols and detailed biological

activity data requested could not be retrieved from public sources.

Core Compound Information
Ethyl 5-oxo-5-(4-pyridyl)valerate is a chemical compound classified as a ketone and an ester,

featuring a pyridine ring. Its chemical structure suggests potential applications as an

intermediate in organic synthesis, particularly in the preparation of more complex molecules

with potential biological activity.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 25370-47-2 Chemical Supplier Catalogs

Molecular Formula C₁₂H₁₅NO₃ ChemicalBook[1]

Molecular Weight 221.25 g/mol ChemicalBook[1]

Purity Typically ≥97% CymitQuimica[2]

InChI Key
RWJSAYWXFAUJIN-

UHFFFAOYSA-N
CymitQuimica[2]

Synthesis and Spectroscopic Data
Detailed, peer-reviewed experimental protocols for the synthesis of Ethyl 5-oxo-5-(4-
pyridyl)valerate are not readily available in the public domain. However, based on its

structure, plausible synthetic routes can be proposed.

Postulated Synthetic Pathways
One potential synthetic approach could involve the Friedel-Crafts acylation of pyridine with a

derivative of glutaric acid. Another possibility is the reaction of a 4-pyridyl organometallic

reagent with a suitable five-carbon electrophile containing an ester group.

A generalized workflow for a potential synthesis is outlined below. It is crucial to note that this is

a theoretical pathway and has not been experimentally validated from the available literature.
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Caption: Postulated Grignard reaction pathway for the synthesis of Ethyl 5-oxo-5-(4-
pyridyl)valerate.

Analytical Data
No specific spectroscopic data (NMR, IR, MS) for Ethyl 5-oxo-5-(4-pyridyl)valerate has been

found in the searched scientific literature or databases. For research purposes, this data would

need to be generated experimentally upon synthesis and purification of the compound.
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Biological Activity and Drug Development Potential
There is currently no published research detailing the biological activity, mechanism of action,

or involvement in any signaling pathways for Ethyl 5-oxo-5-(4-pyridyl)valerate.

However, the 4-acylpyridine moiety is present in various biologically active molecules.

Compounds containing this scaffold have been investigated for a range of therapeutic

applications. The biological context of related structures suggests that Ethyl 5-oxo-5-(4-
pyridyl)valerate could serve as a building block for the synthesis of novel compounds with

potential pharmacological activities.

The logical relationship for investigating the potential of this compound in a drug discovery

context is presented below.
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Caption: A conceptual workflow for the utilization of Ethyl 5-oxo-5-(4-pyridyl)valerate in a drug

discovery program.

Conclusion
Ethyl 5-oxo-5-(4-pyridyl)valerate is a chemical intermediate with limited publicly available

data. While its basic physicochemical properties are known from supplier information, there is a
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significant gap in the scientific literature regarding its synthesis, analytical characterization, and

biological activity. For researchers and drug development professionals, this compound

represents a starting point for the synthesis of novel chemical entities. Any investigation into its

potential applications would require de novo synthesis, full analytical characterization, and

comprehensive biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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